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Compound of Interest

Compound Name: 3-Mercaptopentan-2-one-d2

Cat. No.: B12373708

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 3-

Mercaptopentan-2-one and its deuterated analog, 3-Mercaptopentan-2-one-d2. This

document details the physicochemical properties, proposed synthetic pathways, analytical

methodologies, and its role in chemical reactions, particularly the Maillard reaction.

Core Chemical Properties
3-Mercaptopentan-2-one is a sulfur-containing ketone known for its characteristic savory, meat-

like aroma, making it a significant compound in the flavor and fragrance industry.[1] Its

deuterated analog, 3-Mercaptopentan-2-one-d2, where two hydrogen atoms on the C4-

methylene group are replaced by deuterium, is a valuable tool in mechanistic studies,

metabolic profiling, and as an internal standard in quantitative analysis.

Physicochemical Data
The following tables summarize the key physicochemical properties of 3-Mercaptopentan-2-

one. The data for the deuterated analog, 3-Mercaptopentan-2-one-d2, are predicted based on

the non-deuterated compound and known effects of deuteration.
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Table 1: General Properties of 3-Mercaptopentan-2-one and 3-Mercaptopentan-2-one-d2

Property 3-Mercaptopentan-2-one
3-Mercaptopentan-2-one-
d2 (Predicted)

Molecular Formula C₅H₁₀OS C₅H₈D₂OS

Molecular Weight 118.20 g/mol [2] 120.21 g/mol

Appearance Colorless to pale yellow liquid Colorless to pale yellow liquid

Odor Sulfurous, alliaceous, meaty[1] Similar to non-deuterated form

CAS Number 67633-97-0[2] Not available

Table 2: Physical Properties of 3-Mercaptopentan-2-one and 3-Mercaptopentan-2-one-d2

Property 3-Mercaptopentan-2-one
3-Mercaptopentan-2-one-
d2 (Predicted)

Boiling Point 52 °C at 11 mmHg
Slightly higher than non-

deuterated form

Density 0.988 g/cm³
Slightly higher than non-

deuterated form

Vapor Pressure 2.74 mmHg at 25 °C
Slightly lower than non-

deuterated form

logP (Octanol/Water) 1.20 1.20

Solubility
Slightly soluble in water;

soluble in alcohol
Similar to non-deuterated form

Spectral Data
While complete, assigned experimental NMR data for 3-Mercaptopentan-2-one is not readily

available in public databases, the following table provides predicted chemical shifts based on

analogous structures. The mass spectrum data is based on publicly available information.

Table 3: Predicted Spectroscopic Data for 3-Mercaptopentan-2-one
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¹H NMR

(Predicted)

Chemical Shift

(ppm)
Multiplicity Integration Assignment

~2.2 s 3H H1 (CH₃-C=O)

~3.5 t 1H H3 (CH-SH)

~1.6 m 2H H4 (CH₂)

~1.0 t 3H H5 (CH₃)

~1.8 d 1H SH

¹³C NMR

(Predicted)

Chemical Shift

(ppm)
Assignment

~210 C2 (C=O)

~55 C3 (CH-SH)

~30 C4 (CH₂)

~25 C1 (CH₃-C=O)

~12 C5 (CH₃)

Mass

Spectrometry

(GC-MS)

m/z Relative Intensity
Plausible

Fragment

118 Moderate [M]⁺

75 High [M - C₂H₅]⁺

43 High [CH₃CO]⁺

Experimental Protocols
Proposed Synthesis of 3-Mercaptopentan-2-one-d2
A plausible synthetic route to 3-Mercaptopentan-2-one involves the conjugate addition of a

sulfur nucleophile to an α,β-unsaturated ketone. For the deuterated analog, a deuteration step

is incorporated.
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This starting material can be synthesized via an aldol condensation of acetaldehyde and

acetone, followed by dehydration.

A common method for α-deuteration of ketones involves base- or acid-catalyzed exchange with

a deuterium source like D₂O.

Materials: Pentan-2-one, Deuterium oxide (D₂O), Sodium deuteroxide (NaOD) or deuterated

acid (e.g., DCl).

Procedure:

Dissolve pentan-2-one in an excess of D₂O.

Add a catalytic amount of NaOD.

Stir the mixture at room temperature or with gentle heating for several hours to allow for

H/D exchange at the α-positions. The C4 position is more sterically accessible for

deprotonation and subsequent deuteration.

Monitor the reaction progress by ¹H NMR spectroscopy, observing the disappearance of

the signal corresponding to the C4 protons.

Upon completion, neutralize the reaction with a deuterated acid.

Extract the deuterated ketone with a suitable organic solvent (e.g., diethyl ether).

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure to yield pentan-2-one-4,4-d2.

The deuterated ketone can be brominated at the α-position.

Materials: Pentan-2-one-4,4-d2, N-Bromosuccinimide (NBS), catalytic amount of acid.

Procedure:

Dissolve the deuterated ketone in a suitable solvent (e.g., carbon tetrachloride).

Add NBS and a catalytic amount of a radical initiator (e.g., AIBN) or acid.
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Heat the mixture under reflux and monitor the reaction by TLC or GC.

After completion, cool the reaction, filter off the succinimide, and wash the filtrate.

Remove the solvent under reduced pressure.

The final step involves the reaction of the α-bromo ketone with a sulfur nucleophile.

Materials: 3-Bromo-pentan-2-one-4,4-d2, Sodium hydrosulfide (NaSH) or Thioacetic acid

followed by hydrolysis.

Procedure using NaSH:

Dissolve the bromo-ketone in a polar aprotic solvent (e.g., DMF or acetone).

Cool the solution in an ice bath and add a solution of NaSH in water or ethanol dropwise.

Stir the reaction mixture at low temperature and allow it to warm to room temperature.

Monitor the reaction by TLC or GC.

Upon completion, pour the reaction mixture into water and extract with an organic solvent.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by distillation or column chromatography to obtain 3-
Mercaptopentan-2-one-d2.

GC-MS Analysis of Volatile Sulfur Compounds
This protocol is adapted for the analysis of volatile sulfur compounds in a food matrix.[3][4][5]

Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME):

Place a known amount of the sample (e.g., 5 g of a food matrix) into a 20 mL headspace

vial.

Add a saturated solution of NaCl to enhance the release of volatiles.
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If analyzing for thiols, addition of a small amount of an antioxidant (e.g., EDTA) can

prevent oxidation.[5]

Seal the vial and equilibrate at a controlled temperature (e.g., 40-60 °C) for a defined

period (e.g., 15-30 minutes) with agitation.

Expose a SPME fiber (e.g., DVB/CAR/PDMS) to the headspace for a specific time (e.g.,

20-40 minutes) to adsorb the volatile compounds.

Gas Chromatography (GC) Conditions:

Injector: Splitless mode, 250 °C.

Column: A non-polar or medium-polarity column suitable for flavor analysis (e.g., DB-5ms,

HP-INNOWax).

Oven Program: Start at 40 °C, hold for 2 minutes, ramp to 240 °C at a rate of 5-10 °C/min,

and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

Mass Spectrometry (MS) Conditions:

Ionization: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 35 to 350.

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Data Analysis:

Identify compounds by comparing their mass spectra with libraries (e.g., NIST, Wiley) and

by retention indices.

For quantitative analysis, use a deuterated internal standard like 3-Mercaptopentan-2-
one-d2.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.mdpi.com/1420-3049/25/5/1232
https://www.benchchem.com/product/b12373708/docs?utm_src=pdf-body#technical-guide-chemical-properties-of-3-mercaptopentan-2-one-d2
https://www.benchchem.com/product/b12373708/docs?utm_src=pdf-body#technical-guide-chemical-properties-of-3-mercaptopentan-2-one-d2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373708?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways and Logical Relationships
3-Mercaptopentan-2-one is a known product of the Maillard reaction, a complex series of

chemical reactions between amino acids and reducing sugars that occurs upon heating and is

responsible for the browning and flavor of many cooked foods.[6][7][8]

Formation in the Maillard Reaction
The formation of 3-Mercaptopentan-2-one in the Maillard reaction typically involves the reaction

of a pentose sugar (like ribose) with a sulfur-containing amino acid (like cysteine).[7] A key

intermediate in this pathway is 1,4-dideoxypento-2,3-diulose.[6]

Ribose Amadori Product+ Cysteine

Cysteine H₂S
(from Cysteine degradation)

Degradation

1,4-Dideoxypento-2,3-diuloseRearrangement & Dehydration

3-Mercaptopentan-2-one+ H₂S (Nucleophilic Addition)

Other Aroma
Compounds

Click to download full resolution via product page

Caption: Proposed Maillard reaction pathway for 3-Mercaptopentan-2-one formation.

Experimental Workflow for Synthesis and Analysis
The following diagram illustrates a logical workflow for the synthesis and subsequent analysis

of 3-Mercaptopentan-2-one-d2.
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Caption: Workflow for the synthesis and analysis of 3-Mercaptopentan-2-one-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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